Cas no 2503204-47-3 (2-(trifluoromethyl)cyclobutylmethanol)

• Product Name: 2-(trifluoromethyl)cyclobutylmethanol
• CAS No: 2503204-47-3
• MF: C₆H₉F₃O
• MW: 154.130272626877
• MDL: MFCD34576433
• CID: 5657811
• PubChem ID: 155891925
• Update Time: 2025-05-19

2-(trifluoromethyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• (2-(Trifluoromethyl)cyclobutyl)methanol
• [2-(trifluoromethyl)cyclobutyl]methanol
• EN300-27193426
• 2503204-47-3
• Cyclobutanemethanol, 2-(trifluoromethyl)-
• 2-(trifluoromethyl)cyclobutyl]methanol
• 2-(trifluoromethyl)cyclobutylmethanol

• MDL： MFCD34576433
• Inchi： 1S/C6H9F3O/c7-6(8,9)5-2-1-4(5)3-10/h4-5,10H,1-3H2
• InChI Key： ZNELXNFCOQHLOB-UHFFFAOYSA-N
• SMILES： FC(C1CCC1CO)(F)F

Computed Properties

• Exact Mass: 154.06054939g/mol
• Monoisotopic Mass: 154.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Boiling Point: 130.6±35.0 °C(Predicted)
• pka: 15.05±0.10(Predicted)

Additional information on 2-(trifluoromethyl)cyclobutylmethanol

Introduction to 2-(trifluoromethyl)cyclobutylmethanol (CAS No. 2503204-47-3)

2-(trifluoromethyl)cyclobutylmethanol, identified by its Chemical Abstracts Service (CAS) number 2503204-47-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a trifluoromethyl substituent on a cyclobutylmethanol backbone, has garnered attention due to its unique structural and functional properties. The presence of the trifluoromethyl group imparts enhanced lipophilicity and metabolic stability, making it a valuable scaffold in the development of novel bioactive molecules.

The trifluoromethyl group is a well-documented pharmacophore in drug design, contributing to improved binding affinity, selectivity, and pharmacokinetic profiles. In contrast, the cyclobutylmethanol moiety introduces rigidity and specific spatial orientation, which can be critical for interactions with biological targets. This combination makes 2-(trifluoromethyl)cyclobutylmethanol a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies suggest that the trifluoromethyl group can modulate electronic properties, enhancing the molecule's ability to engage with enzymes and receptors. Additionally, the cyclobutyl ring provides a stable platform for further derivatization, allowing chemists to tailor properties such as solubility and bioavailability.

In the context of drug discovery, 2-(trifluoromethyl)cyclobutylmethanol has been investigated for its potential applications in treating various therapeutic areas. For instance, its structural features are reminiscent of molecules known to exhibit anti-inflammatory and anticancer properties. The trifluoromethyl group is particularly noted for its ability to enhance binding interactions with proteases and kinases, which are often implicated in disease pathways.

One of the most compelling aspects of this compound is its synthetic accessibility. Modern synthetic methodologies have enabled efficient preparation of 2-(trifluoromethyl)cyclobutylmethanol, allowing researchers to rapidly explore derivatives and optimize pharmacological profiles. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the desired framework.

The pharmacokinetic profile of 2-(trifluoromethyl)cyclobutylmethanol is also of considerable interest. Preliminary data indicate that the compound exhibits favorable metabolic stability, reducing the likelihood of rapid degradation in vivo. This characteristic is crucial for achieving sustained therapeutic effects and minimizing side effects. Furthermore, the lipophilic nature conferred by the trifluoromethyl group may enhance membrane permeability, facilitating cellular uptake.

Exploration of 2-(trifluoromethyl)cyclobutylmethanol in preclinical models has revealed intriguing biological activities. In vitro studies have demonstrated interactions with targets relevant to neurological disorders, suggesting potential therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The ability of the trifluoromethyl group to modulate receptor activity is thought to play a key role in these interactions.

Another area of interest is the compound's potential as an intermediate in larger synthetic schemes. The cyclobutylmethanol core can be functionalized in various ways, enabling access to a diverse array of derivatives with tailored properties. This versatility makes it an attractive building block for medicinal chemists seeking to develop novel therapeutics.

The role of computational tools in studying 2-(trifluoromethyl)cyclobutylmethanol cannot be overstated. Advanced software packages allow researchers to predict binding affinities, optimize molecular structures, and simulate biological interactions with high precision. These tools are indispensable for guiding experimental efforts and accelerating the drug discovery process.

Future directions for research on 2-(trifluoromethyl)cyclobutylmethanol include exploring its potential as a lead compound for drug development. By leveraging structural analogs and computational screening techniques, scientists aim to identify derivatives with enhanced efficacy and reduced toxicity. The integration of machine learning algorithms into virtual screening processes holds promise for identifying promising candidates more efficiently than traditional methods.

In summary,2-(trifluoromethyl)cyclobutylmethanol (CAS No. 2503204-47-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with favorable pharmacokinetic properties, make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve,2-(trifluoromethyl)cyclobutylmethanol is poised to play a crucial role in the development of next-generation therapeutics.